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Compound of Interest

Compound Name: 1,2,3-Trimethylbenzene

Cat. No.: B126466 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

1,2,3-Trimethylbenzene, also known as Hemimellitene, is a colorless, flammable liquid with a

distinct aromatic odor.[1][2] It is an organic aromatic hydrocarbon found naturally in coal tar and

petroleum and is used in some jet fuel mixtures.[2][3] Due to its chemical properties, 1,2,3-
Trimethylbenzene presents several hazards, including flammability and potential health effects

upon exposure.[3][4] Exposure can irritate the eyes, skin, and respiratory system and may

cause effects on the central nervous system.[5][6] Therefore, strict adherence to safety

protocols is essential to minimize risks in a laboratory or research setting.

This document provides detailed protocols for the safe handling, storage, and disposal of 1,2,3-
Trimethylbenzene.

2.0 Hazard Identification and Properties

Understanding the hazards and physicochemical properties of 1,2,3-Trimethylbenzene is

fundamental to its safe handling.

2.1 GHS Hazard Classification
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour.[7]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[3]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.[3]

Aspiration Hazard Category 1
H304: May be fatal if

swallowed and enters airways.

Hazardous to the aquatic

environment, long-term hazard
Category 2

H411: Toxic to aquatic life with

long lasting effects.

2.2 Physicochemical Properties
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Property Value

Molecular Formula C₉H₁₂[2][3]

Molecular Weight 120.19 g/mol [2]

Appearance
Clear, colorless liquid with a distinctive, aromatic

odor.[1][8]

Boiling Point 176 °C (349 °F)[3][9]

Melting Point -25 °C (-13 °F)[3][9]

Flash Point 44 - 53 °C (111 - 128 °F) (closed cup)[2][10]

Density 0.894 g/mL at 20 °C[2]

Vapor Pressure 1 mmHg at 16.7 °C (62°F)[1][3]

Vapor Density 4.15 (Air = 1)[2]

Solubility in Water Low / Very Poor (75.2 mg/L at 25 °C)[1][2]

Autoignition Temperature 243 °C (470 °F)[3]

Explosive Limits 0.8% - 6.6%[3]

2.3 Occupational Exposure Limits

Organization Limit Duration

NIOSH REL 25 ppm (125 mg/m³) 10-hour TWA[10][11]

ACGIH TLV 25 ppm
8-hour TWA (for mixed

isomers)[10]

3.0 Experimental Protocols

3.1 Protocol for Safe Handling

This protocol outlines the necessary steps for safely handling 1,2,3-Trimethylbenzene in a

laboratory setting.
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3.1.1 Engineering Controls

Work in a well-ventilated area.[5]

Use a chemical fume hood for all procedures involving open containers or the potential for

vapor generation.[12]

Ensure that explosion-proof electrical and ventilating equipment is used, especially when

heating above the flash point (44°C).[5][7][13]

An eyewash station and emergency shower must be readily accessible in the immediate

work area.[10]

3.1.2 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety spectacles or goggles.[6][12]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6][12] Change

gloves immediately if they become contaminated.

Respiratory Protection: If ventilation is inadequate or for emergency situations, use a

NIOSH-approved respirator with an organic vapor cartridge.[6]

3.1.3 Handling Procedure

Before starting work, ensure you are trained on the proper handling and storage of 1,2,3-
Trimethylbenzene.[10]

Ground and bond containers and receiving equipment to prevent static discharge.[7][12]

Use only non-sparking tools.[5][13]

Keep the chemical away from all sources of ignition, including open flames, sparks, and hot

surfaces.[5][10][12] Prohibit smoking in the handling area.[10][12]

Avoid contact with skin and eyes.[5]

Avoid inhaling vapor or mists.[13]
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Keep the container tightly closed when not in use.[13][14]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[10][14]

3.2 Protocol for Safe Storage

Store in a tightly closed container in a cool, well-ventilated, and fireproof area.[5][10][12]

Store separately from incompatible materials, especially strong oxidizing agents (e.g.,

perchlorates, nitrates, peroxides) and nitric acid.[5][10][12]

Ensure the storage area prohibits sources of ignition.[10]

3.3 Emergency Procedures Protocol

3.3.1 First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and allow them to

rest.[12] Seek immediate medical attention if

symptoms like headache, dizziness, or

respiratory irritation persist.[1][6][12]

Skin Contact

Immediately remove all contaminated clothing.

[5] Wash the affected skin area with plenty of

soap and water.[1][10]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[10] Remove

contact lenses if present and easy to do.[5]

Seek immediate medical attention.[12]

Ingestion

Rinse the mouth with water.[12] Do NOT induce

vomiting due to the risk of chemical aspiration

into the lungs.[6][12] Seek immediate medical

attention.[1][12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.airgas.com/msds/012851.pdf
https://phenomenex.blob.core.windows.net/documents/654077fb-e17f-4fca-97a2-933404b85df6.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1929.pdf
https://phenomenex.blob.core.windows.net/documents/654077fb-e17f-4fca-97a2-933404b85df6.pdf
https://www.echemi.com/sds/123-trimethylbenzene-pid_Seven41614.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1929.pdf
https://www.inchem.org/documents/icsc/icsc/eics1362.htm
https://www.echemi.com/sds/123-trimethylbenzene-pid_Seven41614.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1929.pdf
https://www.inchem.org/documents/icsc/icsc/eics1362.htm
https://nj.gov/health/eoh/rtkweb/documents/fs/1929.pdf
https://www.inchem.org/documents/icsc/icsc/eics1362.htm
https://www.cdc.gov/niosh/npg/npgd0637.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1389
https://www.inchem.org/documents/icsc/icsc/eics1362.htm
https://www.echemi.com/sds/123-trimethylbenzene-pid_Seven41614.html
https://www.cdc.gov/niosh/npg/npgd0637.html
https://nj.gov/health/eoh/rtkweb/documents/fs/1929.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1929.pdf
https://www.echemi.com/sds/123-trimethylbenzene-pid_Seven41614.html
https://www.inchem.org/documents/icsc/icsc/eics1362.htm
https://www.inchem.org/documents/icsc/icsc/eics1362.htm
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1389
https://www.inchem.org/documents/icsc/icsc/eics1362.htm
https://www.cdc.gov/niosh/npg/npgd0637.html
https://www.inchem.org/documents/icsc/icsc/eics1362.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3.3.2 Spill and Leak Cleanup Protocol

Evacuate: Immediately evacuate all non-essential personnel from the spill area.[10]

Control Ignition Sources: Remove all sources of ignition (sparks, open flames, hot surfaces).

[10]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, collect leaking and spilled liquid in sealable,

covered containers.[5][6][12]

Absorption: Absorb the remaining liquid with an inert, non-combustible material such as dry

sand, earth, or vermiculite.[5][10][12]

Collection: Place the absorbent material into a sealed container for disposal.[10]

Decontamination: Ventilate and wash the spill area once the cleanup is complete.[10]

Disposal: Treat the collected waste as hazardous and dispose of it according to local, state,

and federal regulations.[10] Do not wash the spill into the sewer system.[5][12]

4.0 Protocol for Waste Disposal

Waste Characterization: 1,2,3-Trimethylbenzene and materials contaminated with it must

be treated as hazardous waste.[10]

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Do not dispose of with household garbage or allow it to reach the sewage

system.[7]

Regulatory Compliance: Dispose of the waste through a licensed hazardous waste disposal

facility.[5] It is necessary to contact your state's Department of Environmental Protection

(DEP) or the regional office of the Environmental Protection Agency (EPA) for specific

disposal recommendations and to ensure compliance with all applicable regulations.[10]

5.0 Workflow for Safe Handling and Disposal
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The following diagram illustrates the lifecycle of 1,2,3-Trimethylbenzene within a laboratory

setting, from procurement to disposal, including emergency branches.

start_node process_node storage_node decision_node end_node emergency_node Receive Chemical
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1,2,3-Trimethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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